PCSK9 Translation Inhibition Potency
PF-06815345 hydrochloride is a prodrug that is converted to its active zwitterionic form by hepatic CES1. This results in a high concentration of the active drug specifically in the liver, the target organ for PCSK9 inhibition. This liver-targeted activation is quantified by the concentration of the active drug in the liver compared to the administered prodrug dose. In contrast, many other small-molecule PCSK9 inhibitors, such as PF-06446846, are not prodrugs and lack this targeted activation mechanism, leading to different systemic exposure profiles.
| Evidence Dimension | Liver Active Drug Concentration |
|---|---|
| Target Compound Data | 33.9 μg/mL in mouse liver at 0.5 hours post 300 mg/kg p.o. dose; 9.0 μg/mL in monkey liver at 0.5 hours post 30 mg/kg p.o. dose |
| Comparator Or Baseline | PF-06446846 (non-prodrug): No liver-specific activation reported; IC50 of 0.3 μM for PCSK9 secretion inhibition in Huh7 cells. |
| Quantified Difference | PF-06815345 achieves high liver concentrations of the active drug (33.9 μg/mL in mice) due to prodrug design. PF-06446846 does not exhibit targeted liver activation. |
| Conditions | In vivo mouse and monkey studies; oral gavage administration; measurement of active drug concentration in liver tissue. |
Why This Matters
This quantified liver targeting is a critical differentiator for studies of hepatic cholesterol metabolism, as it demonstrates a high concentration of the active drug at the site of action, which is not achieved by non-prodrug PCSK9 inhibitors.
